Cas no 882500-21-2 (5-Bromo-6-trifluoromethylpyridin-2-ylamine)

• Product Name: 5-Bromo-6-trifluoromethylpyridin-2-ylamine
• CAS No: 882500-21-2
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• MDL: MFCD11848010
• CID: 710331
• PubChem ID: 45789790
• Update Time: 2025-11-02

5-Bromo-6-trifluoromethylpyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(trifluoromethyl)pyridin-2-amine
• 5-Bromo-6-trifluoromethylpyridin-2-ylamine
• 2-Pyridinamine, 5-bromo-6-(trifluoromethyl)-
• 5-Bromo-6-trifluoromethyl-pyridin-2-ylamine
• 6-AMINO-3-BROMO-2-(TRIFLUOROMETHYL)PYRIDINE
• 2-AMINO-5-BROMO-6-(TRIFLUOROMETHYL)PYRIDINE
• 6-Amino-3-Bromo-2-trifluoromethylpyridine
• PubChem19285
• 2-Pyridinamine,5-bromo-6-(trifluoromethyl)-
• DNDAEASRGBLZCN-UHFFFAOYSA-N
• 5-Bromo-6-(trifluoromethyl)-2-pyridinamine (ACI)
• 5-Bromo-6-trifluoromethyl-2-aminopyridine
• 2-amino-5-bromo-6-trifluoromethyl-pyridine
• DS-11950
• SCHEMBL1256440
• EN300-196248
• SY008555
• AKOS015854971
• 2-amino-5-bromo-6-trifluoromethylpyridine
• 882500-21-2
• CS-W003807
• Z1269135569
• DTXSID60672025
• MFCD11848010
• J-517139

• MDL： MFCD11848010
• Inchi： 1S/C6H4BrF3N2/c7-3-1-2-4(11)12-5(3)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： DNDAEASRGBLZCN-UHFFFAOYSA-N
• SMILES： FC(C1C(Br)=CC=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 239.95100
• Monoisotopic Mass: 239.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.790
• Melting Point: No data available
• Boiling Point: 218.1℃ at 760 mmHg
• Flash Point: 85.7℃
• Refractive Index: 1.524
• PSA: 38.91000
• LogP: 3.02630
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-Bromo-6-trifluoromethylpyridin-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-6-trifluoromethylpyridin-2-ylamine

5-Bromo-6-trifluoromethylpyridin-2-ylamine (CAS No. 882500-21-2): A Versatile Pyridine Derivative with Expanding Applications

In the realm of heterocyclic chemistry, 5-Bromo-6-trifluoromethylpyridin-2-ylamine (CAS No. 882500-21-2) has emerged as a compound of significant interest to researchers and industrial chemists alike. This pyridine derivative combines the unique electronic properties of bromine and trifluoromethyl substituents with the versatile reactivity of an aromatic amine, making it a valuable building block in modern synthetic chemistry.

The molecular structure of 5-Bromo-6-trifluoromethylpyridin-2-ylamine features a pyridine core substituted at three positions: a bromine atom at position 5, a trifluoromethyl group at position 6, and an amino group at position 2. This specific substitution pattern creates interesting electronic effects that influence the compound's reactivity and physical properties. The presence of both electron-withdrawing (bromo and trifluoromethyl) and electron-donating (amino) groups makes this molecule particularly useful in pharmaceutical intermediate synthesis and material science applications.

Recent trends in medicinal chemistry have shown growing interest in fluorinated pyridine derivatives, with 5-Bromo-6-trifluoromethylpyridin-2-ylamine being no exception. The trifluoromethyl group's ability to enhance metabolic stability and membrane permeability has made such compounds attractive candidates for drug discovery programs. Researchers frequently search for "fluorinated pyridine building blocks" or "brominated pyridine derivatives for cross-coupling," highlighting the relevance of this compound in current synthetic methodologies.

The synthetic utility of 5-Bromo-6-trifluoromethylpyridin-2-ylamine stems from its three reactive sites: the bromine atom participates in various cross-coupling reactions (such as Suzuki, Stille, or Buchwald-Hartwig couplings), the amino group can be transformed through acylation, alkylation, or diazotization, while the pyridine nitrogen itself can coordinate to metals or participate in hydrogen bonding. This trifunctional nature makes it a versatile intermediate for constructing more complex molecular architectures.

In agrochemical research, compounds like 5-Bromo-6-trifluoromethylpyridin-2-ylamine have found applications as precursors to novel pesticides and herbicides. The combination of halogen and fluorine substituents often leads to improved biological activity and environmental stability. Current searches for "pyridine-based agrochemical intermediates" or "fluorinated heterocycles for crop protection" reflect the industry's ongoing interest in such compounds.

The physical properties of 5-Bromo-6-trifluoromethylpyridin-2-ylamine include moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethylformamide, with limited water solubility. The compound typically appears as a white to off-white crystalline solid at room temperature. These characteristics make it relatively easy to handle in laboratory settings, contributing to its popularity as a synthetic intermediate.

From a material science perspective, the electron-deficient nature of 5-Bromo-6-trifluoromethylpyridin-2-ylamine makes it interesting for developing organic electronic materials. Researchers exploring "electron-accepting pyridine derivatives" or "fluorinated aromatic amines for OLEDs" might find this compound particularly relevant. The bromine substituent offers additional opportunities for polymerization or surface functionalization through various coupling chemistries.

The stability profile of 5-Bromo-6-trifluoromethylpyridin-2-ylamine is generally good when stored under appropriate conditions (typically at room temperature or below, protected from light and moisture). This stability, combined with its reactivity, makes it a practical choice for multi-step synthetic sequences where intermediate isolation is required.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable routes to compounds like 5-Bromo-6-trifluoromethylpyridin-2-ylamine. Recent literature searches reveal increasing attention to "catalytic amination of halopyridines" and "environmentally friendly fluorination methods," indicating directions for future process optimization of this valuable intermediate.

Analytical characterization of 5-Bromo-6-trifluoromethylpyridin-2-ylamine typically involves techniques such as 1H NMR, 13C NMR, 19F NMR, and mass spectrometry. The distinctive NMR signals from the trifluoromethyl group (appearing as a quartet in 19F NMR and affecting nearby protons in 1H NMR) serve as useful diagnostic features for compound identification and purity assessment.

The commercial availability of 5-Bromo-6-trifluoromethylpyridin-2-ylamine has increased in recent years to meet growing demand from pharmaceutical and agrochemical researchers. Suppliers often highlight its use as a "versatile heterocyclic building block" or "multifunctional pyridine derivative," reflecting its broad utility across different chemistry applications.

Looking forward, the applications of 5-Bromo-6-trifluoromethylpyridin-2-ylamine are likely to expand further as researchers continue to explore new reactions and transformations of polyfunctionalized pyridines. Its combination of stability, reactivity, and the unique properties imparted by fluorine substitution ensures its ongoing relevance in synthetic chemistry programs across multiple industries.